Methyl (4-((3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenyl)carbamate

• IUPAC Name: methyl N-[4-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]sulfonylphenyl]carbamate
• InChI: InChI=1S/C18H21FN4O5S/c1-3-15-16(19)17(21-11-20-15)28-13-8-9-23(10-13)29(25,26)14-6-4-12(5-7-14)22-18(24)27-2/h4-7,11,13H,3,8-10H2,1-2H3,(H,22,24)
• InChI Key: UNZMUHWBNSBSKP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)S(=O)(=O)C3=CC=C(C=C3)NC(=O)OC)F
• Molecular Formula: C18H21FN4O5S
• Molecular Weight: 424.4 g/mol

Description

Methyl (4-((3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenyl)carbamate is a useful research compound. Its molecular formula is C18H21FN4O5S and its molecular weight is 424.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Transformations

Synthesis and Some Transformations of Methyl [4-(oxoacetyl)phenyl]carbamate : This research describes the oxidation of methyl (4-acetylphenyl)carbamate to create methyl [4-(oxoacetyl)phenyl]carbamate, which underwent further reactions to produce various derivatives, demonstrating the compound's versatility in synthetic chemistry (Velikorodov & Shustova, 2017).

Chemical Structure and Cytotoxic Activity

Synthesis, Crystal Structure, and Cytotoxic Activity of Novel 5-Methyl-4-Thiopyrimidine Derivatives : This study synthesizes and characterizes three new 4-thiopyrimidine derivatives, investigating their molecular structures through crystallography and assessing their cytotoxic activity against various cell lines, providing insights into their potential therapeutic applications (Stolarczyk et al., 2018).

Antimicrobial and Docking Studies

New Sulfonamide Hybrids : Synthesis, in vitro antimicrobial activity, and docking study of novel sulfonamide derivatives bearing carbamate/acyl-thiourea scaffolds. This research synthesizes sulfonamide carbamates and evaluates their antimicrobial activities, contributing to the development of new antimicrobial agents (Hussein, 2018).

Synthesis and Antitumor Activity

Synthesis and Evaluation of Antitumor Activity of New 4-Substituted Thieno[3,2-d]pyrimidine and Thienotriazolopyrimidine Derivatives : This research focuses on the synthesis of novel thienopyrimidine derivatives and their evaluation for antitumor activity against various human cancer cell lines, highlighting their potential as anticancer agents (Hafez & El-Gazzar, 2017).

Ligand Development for OLEDs

Tunable Emission of Polymer Light Emitting Diodes Bearing Green-Emitting Ir(III) Complexes : The structural role of specific ligands in the tunable emission of polymer LEDs is explored, indicating the importance of ligand structure in determining the emission properties of these devices (Cho et al., 2010).

Mechanism of Action

Target of Action

It contains a6-ethyl-5-fluoropyrimidin-4-yl moiety , which is a pyrimidine derivative. Pyrimidine derivatives are often used as building blocks in the preparation of bio-active compounds such as broad-spectrum triazole antifungal agents .

Mode of Action

Pyrimidine derivatives often act by inhibiting the synthesis of DNA or RNA, thereby disrupting the growth and replication of cells .

Biochemical Pathways

Based on the known actions of similar pyrimidine derivatives, it may affect pathways related to dna or rna synthesis .

Result of Action

Based on the known actions of similar pyrimidine derivatives, it may lead to the disruption of cell growth and replication .